Cas no 849815-16-3 (Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate)

• Product Name: Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate
• CAS No: 849815-16-3
• MF: C₁₈H₂₈N₂O₅
• MW: 352.425325393677
• CID: 2092354
• PubChem ID: 21590900
• Update Time: 2025-05-20

Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate
• 849815-16-3
• Benzyltert-butyl(5-hydroxypentane-1,4-diyl)dicarbamate
• AKOS024465001
• benzyl N-[5-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]pentyl]carbamate
• SCHEMBL2512643

• MDL： N/A
• Inchi： 1S/C18H28N2O5/c1-18(2,3)25-17(23)20-15(12-21)10-7-11-19-16(22)24-13-14-8-5-4-6-9-14/h4-6,8-9,15,21H,7,10-13H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： IQUWMULAWNLVIB-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CCCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.19982200g/mol
• Monoisotopic Mass: 352.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.9Ų

Additional information on Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate

Introduction to Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate (CAS No. 849815-16-3)

Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate, a compound with the chemical identifier CAS No. 849815-16-3, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its Benzyl tert-butyl substituents and a 5-hydroxypentane-1,4-diyl backbone, exhibits intriguing chemical behaviors that make it a valuable candidate for various synthetic and biological studies.

The molecular structure of Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate consists of a central diol unit connected by a carbamate linkage, with benzyl and tert-butyl groups attached to the carbonyl carbon. This configuration imparts both steric hindrance and electronic effects that can influence its reactivity and interactions with biological targets. The presence of the hydroxyl groups further enhances its potential as a chiral building block in organic synthesis, particularly in the development of enantiomerically pure compounds.

In recent years, there has been growing interest in the application of such polyfunctional molecules in drug discovery and material science. The combination of hydrophilic and lipophilic regions in Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate makes it an excellent candidate for designing amphiphilic molecules that can interact with both aqueous and organic environments. This property is particularly relevant in the development of novel drug delivery systems, where precise control over solubility and bioavailability is crucial.

One of the most compelling aspects of Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate is its potential as a precursor for more complex molecules. The carbamate linkage can be further functionalized through various chemical reactions, such as hydrolysis or coupling reactions, allowing for the creation of a diverse array of derivatives. These derivatives could exhibit enhanced biological activity or improved pharmacokinetic properties, making them attractive for therapeutic applications.

Recent studies have begun to explore the biological activity of Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate and its derivatives. Initial research suggests that this compound may possess inhibitory properties against certain enzymes and receptors, which could be exploited for the treatment of various diseases. For instance, modifications to the benzyl and tert-butyl groups could alter binding affinities to target proteins, potentially leading to the development of new inhibitors with improved efficacy.

The synthesis of Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate also presents an opportunity for innovation in synthetic chemistry. The use of advanced catalytic methods and green chemistry principles can help optimize the production process while minimizing environmental impact. Such approaches are increasingly important in pharmaceutical manufacturing, where sustainability is becoming a key consideration alongside cost-effectiveness and scalability.

The role of computational chemistry in studying Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments and to design experiments that maximize yield and efficiency. By integrating experimental data with computational insights, scientists can gain a deeper understanding of its properties and potential applications.

In conclusion, Benzyl tert-butyl (5-hydroxypentane-1,4-diyl)dicarbamate represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features make it an ideal candidate for further exploration in drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.